Cas no 2098090-58-3 (2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline)

• Product Name: 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline
• CAS No: 2098090-58-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5725585
• PubChem ID: 121202261
• Update Time: 2025-11-01

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS026710441
• 2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline
• starbld0022949
• 2098090-58-3
• F1907-6072
• 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline

• Inchi： 1S/C14H20N2O/c1-2-17-14-10-7-11(14)9-16(8-10)13-6-4-3-5-12(13)15/h3-6,10-11,14H,2,7-9,15H2,1H3
• InChI Key： DECCJGXOFNASJK-UHFFFAOYSA-N
• SMILES： O(CC)C1C2CN(C3C=CC=CC=3N)CC1C2

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline

Introduction to 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline (CAS No. 2098090-58-3)

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline (CAS No. 2098090-58-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its bicyclic ring system and aniline moiety, offers a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline is composed of a 3-azabicyclo[3.1.1]heptane ring, which is a seven-membered ring with a nitrogen atom at the 3-position, and an aniline group attached to the 2-position of the ring. The ethoxy substituent at the 6-position of the bicyclic ring adds further complexity and potential for functionalization, making this compound a versatile starting point for drug discovery.

Recent studies have highlighted the pharmacological properties of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

In addition to its anticancer potential, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline has also been investigated for its neuroprotective effects. A study in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline involves several steps, including the formation of the bicyclic ring system and the attachment of the aniline group. One common synthetic route involves the reaction of 6-methoxybicyclo[3.1.1]heptane with an appropriate amine derivative under controlled conditions. The ethoxy substituent can be introduced via alkylation reactions using ethyl iodide or other suitable reagents.

The physicochemical properties of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline have been extensively studied to understand its behavior in biological systems. It has been found to have good solubility in organic solvents and moderate solubility in water, which facilitates its use in various biological assays and formulations. The compound also exhibits high stability under physiological conditions, making it suitable for long-term storage and use in research settings.

In terms of safety and toxicity, preliminary studies suggest that 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)aniline has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety for human use.

The future prospects for 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-yl)aniline are promising, with ongoing research aimed at optimizing its structure for improved potency and selectivity against specific targets. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can enhance its bioavailability and reduce side effects.

In conclusion, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-yl)aniline (CAS No. 2098090-58-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it a valuable candidate for further investigation and development as a therapeutic agent.